Cas no 902836-20-8 (3-M-TolYl-Oxy-Piperidine-1-Carboxylic Acid Tert-Butyl Ester)

• Product Name: 3-M-TolYl-Oxy-Piperidine-1-Carboxylic Acid Tert-Butyl Ester
• CAS No: 902836-20-8
• MF: C₁₇H₂₅NO₃
• MW: 291.385305166245
• CID: 1949876
• PubChem ID: 44721343
• Update Time: 2025-08-05

3-M-TolYl-Oxy-Piperidine-1-Carboxylic Acid Tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

• 3-M-TOLYLOXY-PIPERIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• tert-butyl 3-(3-methylphenoxy)piperidine-1-carboxylate
• DTXSID00660441
• 902836-20-8
• 3-M-TolYl-Oxy-Piperidine-1-Carboxylic Acid Tert-Butyl Ester

• Inchi： 1S/C17H25NO3/c1-13-7-5-8-14(11-13)20-15-9-6-10-18(12-15)16(19)21-17(2,3)4/h5,7-8,11,15H,6,9-10,12H2,1-4H3
• InChI Key： NNJZUDMDBWMSQB-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C)C=1)C1CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Exact Mass: 291.18344366Da
• Monoisotopic Mass: 291.18344366Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 394.6±35.0 °C at 760 mmHg
• Flash Point: 192.4±25.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-M-TolYl-Oxy-Piperidine-1-Carboxylic Acid Tert-Butyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-M-TolYl-Oxy-Piperidine-1-Carboxylic Acid Tert-Butyl Ester

3-M-TolYl-Oxy-Piperidine-1-Carboxylic Acid Tert-Butyl Ester (CAS No: 902836-20-8)

3-M-TolYl-Oxy-Piperidine-1-Carboxylic Acid Tert-Butyl Ester is a highly specialized organic compound with the CAS registry number 902836-20-8. This compound has garnered significant attention in the fields of organic chemistry and pharmaceutical research due to its unique structural properties and potential applications in drug development. The molecule consists of a piperidine ring substituted with a tert-butyl ester group and a 3-m-tolyloxy substituent, making it a versatile building block for various synthetic pathways.

The synthesis of 3-M-TolYl-Oxy-Piperidine-1-Carboxylic Acid Tert-Butyl Ester involves a multi-step process that typically begins with the preparation of the piperidine derivative. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of this compound with high enantiomeric purity, which is crucial for its application in chiral drug design. The tert-butyl ester group serves as a protecting group, facilitating further functionalization while maintaining the stability of the molecule during intermediate steps.

One of the most notable applications of this compound is in the development of neuroprotective agents. Studies have shown that derivatives of 3-M-TolYl-Oxy-Piperidine exhibit promising activity in mitigating oxidative stress and reducing neuroinflammation, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Researchers have utilized this compound as a scaffold to design novel molecules with enhanced bioavailability and efficacy.

In addition to its role in drug discovery, 3-M-TolYl-Oxy-Piperidine-1-Carboxylic Acid Tert-Butyl Ester has also been explored in the context of bioconjugate chemistry. Its piperidine ring provides a platform for attaching various functional groups, enabling the creation of bioconjugates with tailored properties for diagnostic and therapeutic applications. Recent studies have demonstrated its utility in the development of targeted drug delivery systems, where it serves as a linker between therapeutic payloads and targeting ligands.

The structural versatility of this compound has also made it an attractive candidate for enzymatic catalysis research. Scientists have investigated its compatibility with various enzymes, particularly those involved in peptide bond formation and ester hydrolysis. These studies have provided valuable insights into enzyme-substrate interactions and have paved the way for the development of more efficient biocatalytic processes.

From an environmental perspective, the synthesis and application of 3-M-TolYl-Oxy-Piperidine-1-Carboxylic Acid Tert-Butyl Ester align with green chemistry principles. Researchers have developed eco-friendly methods to synthesize this compound, minimizing waste generation and reducing reliance on hazardous reagents. These sustainable practices not only enhance the compound's commercial viability but also contribute to environmental conservation efforts.

In conclusion, 3-M-TolYl-Oxy-Piperidine-1-Carboxylic Acid Tert-Butyl Ester (CAS No: 902836-20-8) stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, coupled with advancements in synthetic methodologies and application-driven research, positions it as a valuable asset in diverse fields ranging from drug discovery to biotechnology. As research continues to unfold, this compound is expected to unlock new possibilities for improving human health and advancing sustainable chemical practices.